Cas no 60427-03-4 ([(2S,3S,4S,5R,6S)-4,5-Diacetyloxy-6-methoxy-2-(methylsulfinylmethyl)oxan-3-yl] acetate)

• Product name: [(2S,3S,4S,5R,6S)-4,5-Diacetyloxy-6-methoxy-2-(methylsulfinylmethyl)oxan-3-yl] acetate
• CAS No: 60427-03-4
• MF: C₁₄H₂₂O₉S
• MW: 366.384084224701
• CID: 2674048

[(2S,3S,4S,5R,6S)-4,5-Diacetyloxy-6-methoxy-2-(methylsulfinylmethyl)oxan-3-yl] acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-O,3-O,4-O-triacetyl-6-deoxy-6-(methylsulfinyl)-α-D-glucopyranoside
• Methyl 2-O,3-O,4-O-triacetyl-6-deoxy-6-(methylsulfinyl)-alpha-D-glucopyranoside
• [(2S,3S,4S,5R,6S)-4,5-Diacetyloxy-6-methoxy-2-(methylsulfinylmethyl)oxan-3-yl] acetate

• Inchi： 1S/C14H22O9S/c1-7(15)20-11-10(6-24(5)18)23-14(19-4)13(22-9(3)17)12(11)21-8(2)16/h10-14H,6H2,1-5H3/t10-,11-,12+,13-,14+,24?/m1/s1
• InChI Key： LSTOAPKJHXGNNU-VHJBVELOSA-N
• SMILES： S(C)(C[C@@H]1[C@H]([C@@H]([C@H]([C@@H](OC)O1)OC(C)=O)OC(C)=O)OC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 507
• Topological Polar Surface Area: 134